Pregnanetriol 3a-O-b-D-glucuronide
Pregnanetriol 3a-O-b-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
74915-85-8
VCID:
VC0129171
InChI:
InChI=1S/C27H44O9/c1-13(28)27(34)11-8-18-16-5-4-14-12-15(6-9-25(14,2)17(16)7-10-26(18,27)3)35-24-21(31)19(29)20(30)22(36-24)23(32)33/h13-22,24,28-31,34H,4-12H2,1-3H3,(H,32,33)/t13-,14?,15?,16?,17?,18?,19+,20-,21+,22-,24+,25-,26-,27-/m0/s1
SMILES:
CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)C)O)O
Molecular Formula:
C27H44O9
Molecular Weight:
512.6 g/mol
Pregnanetriol 3a-O-b-D-glucuronide
CAS No.: 74915-85-8
Cat. No.: VC0129171
Molecular Formula: C27H44O9
Molecular Weight: 512.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 74915-85-8 |
|---|---|
| Molecular Formula | C27H44O9 |
| Molecular Weight | 512.6 g/mol |
| IUPAC Name | (2S,3S,4R,5R,6R)-3,4,5-trihydroxy-6-[[(10S,13S,17R)-17-hydroxy-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H44O9/c1-13(28)27(34)11-8-18-16-5-4-14-12-15(6-9-25(14,2)17(16)7-10-26(18,27)3)35-24-21(31)19(29)20(30)22(36-24)23(32)33/h13-22,24,28-31,34H,4-12H2,1-3H3,(H,32,33)/t13-,14?,15?,16?,17?,18?,19+,20-,21+,22-,24+,25-,26-,27-/m0/s1 |
| Standard InChI Key | DUXHVCKABSGLJH-OPVTUZOVSA-N |
| Isomeric SMILES | C[C@@H]([C@]1(CCC2[C@@]1(CCC3C2CCC4[C@@]3(CCC(C4)O[C@H]5[C@@H]([C@@H]([C@@H]([C@H](O5)C(=O)O)O)O)O)C)C)O)O |
| SMILES | CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)C)O)O |
| Canonical SMILES | CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)C)O)O |
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